N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-4-fluorobenzamide
• InChI: InChI=1S/C24H20FN7O/c1-14-5-4-6-20(16(14)3)31-22-19(12-28-31)23(27-13-26-22)32-21(11-15(2)30-32)29-24(33)17-7-9-18(25)10-8-17/h4-13H,1-3H3,(H,29,33)
• InChI Key: XCUDJYYYGPBWGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=C(C=C5)F)C
• Molecular Formula: C24H20FN7O
• Molecular Weight: 441.5 g/mol
• CAS No.: 1005974-39-9

Description

N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C24H20FN7O and its molecular weight is 441.47. The purity is usually 95%.
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Scientific Research Applications

Diagnostic Imaging Applications

Translocator Protein Ligands and PET Imaging : Novel pyrazolo[1,5-a]pyrimidines, closely related to the specified compound, have been synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO). TSPO is recognized as an early biomarker for neuroinflammatory processes. These derivatives have shown subnanomolar affinity for TSPO, comparable to known ligands. Their potential as in vivo PET-radiotracers has been confirmed through biodistribution studies and positron emission tomography (PET) imaging in rodent models of neuroinflammation, indicating their utility in diagnosing neuroinflammatory conditions (Damont et al., 2015).

Tumor Detection : Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and labeled with fluorine-18 for potential PET imaging applications in tumor detection. These compounds, including derivatives of the specified chemical structure, have demonstrated higher uptake in tumor cells compared to traditional PET imaging agents, suggesting their potential as new probes for PET tumor imaging (Xu et al., 2011).

Antimicrobial and Anticancer Activity

Antimicrobial and Anticancer Agents : A series of pyrazole derivatives, including structures related to the specified compound, have been synthesized and evaluated for their antimicrobial and anticancer activities. Some of these compounds exhibited higher anticancer activity than the reference drug, doxorubicin, and showed good to excellent antimicrobial activity, underscoring their potential as therapeutic agents (Hafez et al., 2016).